Cas no 498583-18-9 (Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester)

Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester structure
498583-18-9 structure
Product Name:Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
CAS No:498583-18-9
MF:C10H18F3NO2
MW:241.250633716583
CID:1538854
Update Time:2024-08-24

Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
    • Inchi: 1S/C10H18F3NO2/c1-3-5-6-14-8(10(11,12)13)7-9(15)16-4-2/h8,14H,3-7H2,1-2H3
    • InChI Key: OTCGLXHJEDVFNF-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CC(NCCCC)C(F)(F)F

Computed Properties

  • Exact Mass: 241.12904

Experimental Properties

  • Density: 1.083±0.06 g/cm3(Predicted)
  • Boiling Point: 230.2±40.0 °C(Predicted)
  • PSA: 38.33
  • pka: 4.62±0.70(Predicted)

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